Cas no 933743-87-4 (4-(1,3-thiazol-2-yl)butan-2-amine)
933743-87-4 structure
Product Name:4-(1,3-thiazol-2-yl)butan-2-amine
CAS No:933743-87-4
MF:C7H12N2S
MW:156.248579978943
CID:999679
PubChem ID:45121667
Update Time:2023-11-28
4-(1,3-thiazol-2-yl)butan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiazolepropanamine, -alpha--methyl-
- 4-(Thiazol-2-yl)butan-2-amine
- 4-(1,3-thiazol-2-yl)butan-2-amine
-
- Inchi: 1S/C7H12N2S/c1-6(8)2-3-7-9-4-5-10-7/h4-6H,2-3,8H2,1H3
- InChI Key: HTCZKCNHMRQONZ-UHFFFAOYSA-N
- SMILES: S1C=CN=C1CCC(C)N
Computed Properties
- Exact Mass: 156.072
- Monoisotopic Mass: 156.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 97.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.2
4-(1,3-thiazol-2-yl)butan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM530104-1g |
4-(Thiazol-2-yl)butan-2-amine |
933743-87-4 | 97% | 1g |
$631 | 2024-07-19 | |
| Enamine | EN300-1243384-0.05g |
4-(1,3-thiazol-2-yl)butan-2-amine |
933743-87-4 | 0.05g |
$212.0 | 2023-06-08 | ||
| Enamine | EN300-1243384-0.1g |
4-(1,3-thiazol-2-yl)butan-2-amine |
933743-87-4 | 0.1g |
$317.0 | 2023-06-08 | ||
| Enamine | EN300-1243384-0.25g |
4-(1,3-thiazol-2-yl)butan-2-amine |
933743-87-4 | 0.25g |
$452.0 | 2023-06-08 | ||
| Enamine | EN300-1243384-0.5g |
4-(1,3-thiazol-2-yl)butan-2-amine |
933743-87-4 | 0.5g |
$713.0 | 2023-06-08 | ||
| Enamine | EN300-1243384-1.0g |
4-(1,3-thiazol-2-yl)butan-2-amine |
933743-87-4 | 1g |
$914.0 | 2023-06-08 | ||
| Enamine | EN300-1243384-2.5g |
4-(1,3-thiazol-2-yl)butan-2-amine |
933743-87-4 | 2.5g |
$1791.0 | 2023-06-08 | ||
| Enamine | EN300-1243384-5.0g |
4-(1,3-thiazol-2-yl)butan-2-amine |
933743-87-4 | 5g |
$2650.0 | 2023-06-08 | ||
| Enamine | EN300-1243384-10.0g |
4-(1,3-thiazol-2-yl)butan-2-amine |
933743-87-4 | 10g |
$3929.0 | 2023-06-08 | ||
| Enamine | EN300-1243384-50mg |
4-(1,3-thiazol-2-yl)butan-2-amine |
933743-87-4 | 50mg |
$212.0 | 2023-10-02 |
4-(1,3-thiazol-2-yl)butan-2-amine Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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